Cas no 1020455-17-7 (N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide)

N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide is a specialized pyrazole-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the 4-fluorophenyl and 4-methoxy substituents, contribute to its unique electronic and steric properties, which may enhance binding affinity and selectivity in biological systems. The 2,3-dimethylphenyl group further modulates lipophilicity and metabolic stability. This compound is of interest for its potential as a scaffold in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. Its well-defined synthetic route allows for precise modifications, making it a valuable intermediate for further derivatization and structure-activity relationship studies.
N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide structure
1020455-17-7 structure
Product Name:N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
CAS No:1020455-17-7
MF:C19H18FN3O2
MW:339.363527774811
CID:6360052
PubChem ID:25284371
Update Time:2025-06-14

N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
    • N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
    • AKOS024494588
    • 1020455-17-7
    • F5069-0100
    • VU0633115-1
    • Inchi: 1S/C19H18FN3O2/c1-12-5-4-6-16(13(12)2)21-19(24)18-17(25-3)11-23(22-18)15-9-7-14(20)8-10-15/h4-11H,1-3H3,(H,21,24)
    • InChI Key: KHLIYTJYMVXVRQ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(F)C=C2)C=C(OC)C(C(NC2=CC=CC(C)=C2C)=O)=N1

Computed Properties

  • Exact Mass: 339.13830499g/mol
  • Monoisotopic Mass: 339.13830499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 56.2Ų

N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide Pricemore >>

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N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide Related Literature

Additional information on N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS No. 1020455-17-7)

N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, identified by its CAS number 1020455-17-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole carboxamide family, a class known for its versatile biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the 4-methoxy and 4-fluorophenyl substituents, which may enhance its binding affinity to specific molecular targets.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their role in drug discovery and crop protection. The presence of a fluorine atom in the 4-fluorophenyl group is a key factor in improving the compound's metabolic stability and bioavailability, making it a promising candidate for further development. Additionally, the 2,3-dimethylphenyl moiety contributes to its lipophilicity, which is critical for membrane permeability in biological systems.

The synthesis of N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

One of the most frequently asked questions about this compound is its potential therapeutic uses. Preliminary studies suggest that pyrazole carboxamides like this one may exhibit anti-inflammatory and antimicrobial properties. Researchers are also exploring its role in cancer therapy, particularly in targeting specific enzyme pathways. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From an agrochemical perspective, N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide has shown promise as a potential pesticide or herbicide. Its structural analogs have been reported to disrupt pest metabolism, offering a sustainable alternative to conventional chemicals. This aligns with the growing global focus on eco-friendly and low-toxicity solutions for agriculture.

The compound's CAS number 1020455-17-7 is often searched in conjunction with terms like "pyrazole derivatives synthesis", "fluorophenyl compounds", and "methoxy pyrazole applications". These keywords reflect the broader interest in its chemical properties and potential uses. For researchers, understanding the structure-activity relationship (SAR) of this compound is crucial for optimizing its performance in various applications.

In conclusion, N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide represents a fascinating area of study in both medicinal and agricultural chemistry. Its unique combination of fluorine and methoxy groups, along with its pyrazole core, positions it as a valuable scaffold for future innovations. As research progresses, this compound may unlock new possibilities in drug design and crop protection, addressing some of the most pressing challenges in these fields.

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